Cas no 670271-95-1 (N-(3-chlorophenyl)-3-methylbenzene-1-sulfonamide)

• Product Name: N-(3-chlorophenyl)-3-methylbenzene-1-sulfonamide
• CAS No: 670271-95-1
• MF: C₁₃H₁₂ClNO₂S
• MW: 281.757881164551
• CID: 5418913
• Update Time: 2025-08-05

N-(3-chlorophenyl)-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-3-methylbenzenesulfonamide
• Benzenesulfonamide, N-(3-chlorophenyl)-3-methyl-
• N-(3-chlorophenyl)-3-methylbenzene-1-sulfonamide

• Inchi： 1S/C13H12ClNO2S/c1-10-4-2-7-13(8-10)18(16,17)15-12-6-3-5-11(14)9-12/h2-9,15H,1H3
• InChI Key： BCICCQPYBAYXDF-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(Cl)=C2)(=O)=O)=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(3-chlorophenyl)-3-methylbenzene-1-sulfonamide

Comprehensive Overview of N-(3-chlorophenyl)-3-methylbenzene-1-sulfonamide (CAS No. 670271-95-1)

N-(3-chlorophenyl)-3-methylbenzene-1-sulfonamide (CAS No. 670271-95-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This sulfonamide derivative is characterized by its unique molecular structure, which includes a 3-chlorophenyl group and a 3-methylbenzene ring linked via a sulfonamide bridge. The compound's structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in pharmaceutical research where sulfonamides are known for their diverse biological activities.

In recent years, the demand for sulfonamide-based compounds has surged due to their applications in drug discovery and development. Researchers are particularly interested in N-(3-chlorophenyl)-3-methylbenzene-1-sulfonamide for its potential as a building block in the creation of novel therapeutic agents. Its chlorophenyl and methylbenzene moieties contribute to its ability to interact with various biological targets, making it a candidate for further exploration in areas such as enzyme inhibition and receptor modulation.

The synthesis of N-(3-chlorophenyl)-3-methylbenzene-1-sulfonamide typically involves the reaction of 3-methylbenzenesulfonyl chloride with 3-chloroaniline under controlled conditions. This process yields a high-purity product that can be further purified through recrystallization or chromatography. The compound's stability under standard laboratory conditions makes it a reliable reagent for various chemical transformations.

One of the key trends in the scientific community is the search for eco-friendly synthesis methods and sustainable chemistry practices. In this context, N-(3-chlorophenyl)-3-methylbenzene-1-sulfonamide has been studied for its potential to be synthesized using greener solvents and catalysts. Researchers are exploring ways to minimize waste and energy consumption during its production, aligning with the global push toward green chemistry.

Another area of interest is the compound's role in material science. Sulfonamides are known to exhibit interesting photophysical and electrochemical properties, which could be harnessed for applications in organic electronics and sensor technology. The 3-chlorophenyl group, in particular, may contribute to enhanced stability and performance in these applications, making N-(3-chlorophenyl)-3-methylbenzene-1-sulfonamide a promising candidate for future material innovations.

From a commercial perspective, N-(3-chlorophenyl)-3-methylbenzene-1-sulfonamide is available through specialized chemical suppliers who cater to research institutions and pharmaceutical companies. Its price and availability can vary depending on the scale of purchase and the level of purity required. Buyers often inquire about bulk pricing and custom synthesis options, reflecting the growing demand for tailored chemical solutions in the industry.

In summary, N-(3-chlorophenyl)-3-methylbenzene-1-sulfonamide (CAS No. 670271-95-1) is a versatile compound with significant potential in both pharmaceutical and material science applications. Its unique structural features, combined with the ongoing advancements in sustainable chemistry and drug discovery, position it as a valuable asset for researchers and industry professionals alike. As the scientific community continues to explore its properties and applications, this compound is likely to remain a topic of interest for years to come.